Amidosulfoxylic acid, dimethyl-, propyl ester
Overview
Description
Amidosulfoxylic acid, dimethyl-, propyl ester is an organic compound belonging to the ester family. Esters are characterized by their pleasant odors and are often responsible for the fragrances of fruits and flowers
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of amidosulfoxylic acid, dimethyl-, propyl ester typically involves the esterification of amidosulfoxylic acid with dimethyl and propyl alcohols under acidic conditions. The reaction is catalyzed by a strong acid, such as sulfuric acid, and requires heating to drive the reaction to completion .
Industrial Production Methods
Industrial production of this ester may involve continuous flow processes where the reactants are continuously fed into a reactor, and the product is continuously removed. This method ensures a steady supply of the ester and can be more efficient than batch processes.
Chemical Reactions Analysis
Types of Reactions
Amidosulfoxylic acid, dimethyl-, propyl ester undergoes several types of chemical reactions, including:
Hydrolysis: The ester can be hydrolyzed in the presence of an acid or base to yield the corresponding carboxylic acid and alcohol.
Reduction: Reduction reactions can convert the ester into an alcohol.
Substitution: The ester group can be substituted by other nucleophiles under appropriate conditions.
Common Reagents and Conditions
Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).
Substitution: Nucleophiles such as amines or alcohols can be used in substitution reactions.
Major Products
Hydrolysis: Produces the corresponding carboxylic acid and alcohol.
Reduction: Produces the corresponding alcohol.
Substitution: Produces a new ester or amide, depending on the nucleophile used.
Scientific Research Applications
Amidosulfoxylic acid, dimethyl-, propyl ester has several scientific research applications:
Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug synthesis.
Industry: Used in the production of fragrances, flavors, and other industrial chemicals.
Mechanism of Action
The mechanism of action of amidosulfoxylic acid, dimethyl-, propyl ester involves its interaction with specific molecular targets and pathways.
Properties
CAS No. |
62161-75-5 |
|---|---|
Molecular Formula |
C5H13NOS |
Molecular Weight |
135.23 g/mol |
IUPAC Name |
N-methyl-N-propoxysulfanylmethanamine |
InChI |
InChI=1S/C5H13NOS/c1-4-5-7-8-6(2)3/h4-5H2,1-3H3 |
InChI Key |
LROICZJEMJULPY-UHFFFAOYSA-N |
Canonical SMILES |
CCCOSN(C)C |
Origin of Product |
United States |
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